Cas no 937795-92-1 (2-3-(chloromethyl)piperidino-6-methylpyrazine)
2-3-(chloromethyl)piperidino-6-methylpyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-(Chloromethyl)piperidin-1-yl)-6-methylpyrazine
- 2-[3-(chloromethyl)piperidin-1-yl]-6-methylpyrazine
- 2-[3-(Chloromethyl)piperidino]-6-methylpyrazine
- FT-0740311
- 2-[3-(chloromethyl)piperidino]-6-methylpyrazine, AldrichCPR
- DTXSID70640311
- MS-22053
- 937795-92-1
- DB-079693
- 2-3-(chloromethyl)piperidino-6-methylpyrazine
-
- Inchi: 1S/C11H16ClN3/c1-9-6-13-7-11(14-9)15-4-2-3-10(5-12)8-15/h6-7,10H,2-5,8H2,1H3
- InChI Key: DTVYKEHYUMEUFH-UHFFFAOYSA-N
- SMILES: ClCC1CN(C2C=NC=C(C)N=2)CCC1
Computed Properties
- Exact Mass: 225.10300
- Monoisotopic Mass: 225.1032752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29Ų
Experimental Properties
- PSA: 29.02000
- LogP: 2.30520
2-3-(chloromethyl)piperidino-6-methylpyrazine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-3-(chloromethyl)piperidino-6-methylpyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099002009-1g |
2-(3-(Chloromethyl)piperidin-1-yl)-6-methylpyrazine |
937795-92-1 | 95% | 1g |
$400.00 | 2023-08-31 | |
| TRC | C650535-10mg |
2-[3-(chloromethyl)piperidino]-6-methylpyrazine |
937795-92-1 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | C650535-50mg |
2-[3-(chloromethyl)piperidino]-6-methylpyrazine |
937795-92-1 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | C650535-100mg |
2-[3-(chloromethyl)piperidino]-6-methylpyrazine |
937795-92-1 | 100mg |
$ 115.00 | 2022-06-02 | ||
| Chemenu | CM168620-5g |
2-(3-(chloromethyl)piperidin-1-yl)-6-methylpyrazine |
937795-92-1 | 95% | 5g |
$707 | 2021-08-05 | |
| Apollo Scientific | OR15947-250mg |
2-[3-(Chloromethyl)piperidin-1-yl]-6-methylpyrazine |
937795-92-1 | 97% | 250mg |
£92.00 | 2023-09-02 | |
| Apollo Scientific | OR15947-1g |
2-[3-(Chloromethyl)piperidin-1-yl]-6-methylpyrazine |
937795-92-1 | 97% | 1g |
£224.00 | 2023-09-02 | |
| abcr | AB222792-1 g |
2-[3-(Chloromethyl)piperidino]-6-methylpyrazine; 95% |
937795-92-1 | 1g |
€275.70 | 2023-01-26 | ||
| Chemenu | CM168620-1g |
2-(3-(chloromethyl)piperidin-1-yl)-6-methylpyrazine |
937795-92-1 | 95% | 1g |
$226 | 2024-07-19 | |
| Ambeed | A407119-1g |
2-(3-(Chloromethyl)piperidin-1-yl)-6-methylpyrazine |
937795-92-1 | 95+% | 1g |
$204.0 | 2025-04-15 |
2-3-(chloromethyl)piperidino-6-methylpyrazine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 2-3-(chloromethyl)piperidino-6-methylpyrazine
Introduction to 2-3-(chloromethyl)piperidino-6-methylpyrazine (CAS No. 937795-92-1)
2-3-(chloromethyl)piperidino-6-methylpyrazine, identified by its Chemical Abstracts Service (CAS) number 937795-92-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule combines a piperidine ring with a pyrazine moiety, featuring a chloromethyl substituent at the 2-3 position. Its unique structural framework positions it as a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.
The compound’s structure, characterized by a chloromethyl group, makes it a versatile precursor for further functionalization. This feature is particularly appealing in drug discovery pipelines, where modifications at specific sites can enhance binding affinity, metabolic stability, and overall pharmacological properties. The presence of both piperidine and pyrazine rings contributes to its complex electronic and steric environment, which can be exploited to fine-tune molecular interactions with biological targets.
In recent years, there has been growing interest in 2-3-(chloromethyl)piperidino-6-methylpyrazine due to its potential applications in the design of small-molecule inhibitors and modulators. For instance, studies have explored its utility in developing compounds targeting enzymes involved in inflammatory pathways. The chloromethyl functionality allows for facile coupling with amines or hydroxyl groups, enabling the construction of more intricate scaffolds. Such modifications are critical for achieving high selectivity and efficacy in therapeutic interventions.
One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to create derivatives with enhanced pharmacokinetic profiles. For example, incorporating it into kinase inhibitors has shown promise in preclinical studies, where it demonstrated modulatory effects on key signaling cascades without significant off-target effects. This underscores the importance of 2-3-(chloromethyl)piperidino-6-methylpyrazine as a scaffold for further chemical exploration.
The synthesis of 2-3-(chloromethyl)piperidino-6-methylpyrazine involves multi-step organic transformations, typically starting from commercially available pyrazine derivatives. The introduction of the chloromethyl group requires careful control of reaction conditions to prevent side products. Advances in synthetic methodologies have improved both yield and purity, making it more accessible for large-scale applications. These advancements are crucial for supporting drug discovery efforts, where scalability and reproducibility are paramount.
Recent publications highlight the compound’s potential in addressing unmet medical needs. For instance, researchers have investigated its derivatives as candidates for treating neurological disorders by modulating neurotransmitter receptors. The piperidine ring’s ability to mimic biological amino acid residues enhances binding interactions, while the pyrazine moiety contributes to lipophilicity adjustments. Such structural features are often key determinants in optimizing drug-like properties.
The pharmacological profile of compounds derived from 2-3-(chloromethyl)piperidino-6-methylpyrazine continues to be a subject of intense investigation. Preclinical data suggest that certain derivatives exhibit significant therapeutic potential across multiple disease areas. These include anti-inflammatory effects observed in arthritic models and neuroprotective properties in experimental paradigms mimicking Alzheimer’s disease pathology. Such findings warrant further exploration into the compound’s mechanism of action and potential clinical applications.
From a computational chemistry perspective, virtual screening methods have been employed to identify promising analogs of 2-3-(chloromethyl)piperidino-6-methylpyrazine based on known bioactive structures. Machine learning models have further accelerated this process by predicting binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties with high accuracy. These computational tools are indispensable in modern drug discovery pipelines, allowing researchers to prioritize candidates efficiently.
The role of 2-3-(chloromethyl)piperidino-6-methylpyrazine extends beyond academic research; it also holds industrial significance for pharmaceutical companies seeking novel chemical entities (NCEs). Its versatility as an intermediate has led to collaborations between academic institutions and industry partners aiming to develop next-generation therapeutics. Such partnerships are essential for translating laboratory findings into tangible medical benefits.
In conclusion,2-3-(chloromethyl)piperidino-6-methylpyrazine (CAS No. 937795-92-1) represents a promising scaffold with diverse applications in pharmaceutical chemistry. Its unique structural features enable the synthesis of biologically active molecules with tailored properties for therapeutic use. As research progresses, this compound will likely continue to play a pivotal role in advancing drug discovery efforts across various therapeutic domains.
937795-92-1 (2-3-(chloromethyl)piperidino-6-methylpyrazine) Related Products
- 887922-91-0(N-Methyl-[1-(6-methylpyrazin-2-yl)piperid-4-yl]methylamine)
- 116402-81-4(2-Pyrazinamine, 3,6-dimethyl-N,N-dipentyl-)
- 116403-04-4(2-Pyrazinamine, N,N-dihexyl-3,6-dimethyl-)
- 892502-21-5(Pyrazine,2-[4-(chloromethyl)-1-piperidinyl]-6-methyl-)
- 886851-59-8(1-(6-methylpyrazin-2-yl)piperid-4-ylmethanol)
- 892502-20-4(1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine)
- 13522-00-4(Pyrazine, 2-methyl-3-(1-piperidinyl)-, hydrochloride (1:1))
- 2856-74-8(Pyrazine,2-methyl-3-(1-piperidinyl)-)
- 941716-81-0(1-(6-Methylpyrazin-2-yl)piperidine-3-carbaldehyde)
- 906352-82-7(1-(6-methylpyrazin-2-yl)piperidine-4-carbaldehyde)